Cas no 1423028-34-5 (1-(2-aminoethyl)cyclobutan-1-ol hydrochloride)

• Product Name: 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride
• CAS No: 1423028-34-5
• MF: C₆H₁₄ClNO
• MW: 151.63
• MDL: MFCD22578708
• CID: 5179883
• PubChem ID: 71757288
• Update Time: 2026-03-05

1-(2-aminoethyl)cyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethyl)cyclobutanol hydrochloride
• 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride

• MDL： MFCD22578708
• Inchi： 1S/C6H13NO.ClH/c7-5-4-6(8)2-1-3-6;/h8H,1-5,7H2;1H
• InChI Key： JUVQSJQLUGAVQT-UHFFFAOYSA-N
• SMILES： C1(O)(CCN)CCC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride

Research Update on 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride (CAS: 1423028-34-5): Synthesis, Applications, and Recent Advances

The compound 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride (CAS: 1423028-34-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing provides a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing cyclobutane-containing scaffolds, which are increasingly recognized for their conformational rigidity and metabolic stability in drug design. The hydrochloride salt form (CAS: 1423028-34-5) has shown improved solubility profiles compared to its free base counterpart, making it particularly valuable for formulation development.

Significant progress has been made in understanding the compound's mechanism of action. Research from the University of Cambridge published in ACS Chemical Biology (2024) revealed that derivatives of 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride exhibit selective modulation of aminergic GPCRs, particularly showing promising affinity for serotonin receptor subtypes. These findings suggest potential applications in CNS drug development, with preliminary in vivo studies demonstrating improved blood-brain barrier penetration compared to traditional arylcycloalkylamines.

From a synthetic chemistry perspective, innovative routes to 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride have been developed. A recent patent (WO2023124567) describes a novel catalytic asymmetric synthesis method that achieves >99% enantiomeric purity, addressing previous challenges in stereocontrol. This advancement is particularly relevant as the stereochemistry of the cyclobutane ring has been shown to significantly influence biological activity in receptor binding assays.

The safety profile of 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride has been extensively characterized in recent preclinical studies. A 2024 toxicology report in Chemical Research in Toxicology established an excellent safety margin (therapeutic index >100) in rodent models, with no observed cardiotoxicity at clinically relevant doses - a significant advantage over structurally related compounds. These findings support its continued development as a pharmaceutical building block.

Looking forward, several pharmaceutical companies have included 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride in their development pipelines. Current applications being explored include: (1) as a core structure for next-generation antidepressants, (2) in the development of positron emission tomography (PET) tracers for neurological imaging, and (3) as a versatile intermediate for PROTAC (proteolysis targeting chimera) conjugates in targeted protein degradation therapies.

In conclusion, 1-(2-aminoethyl)cyclobutan-1-ol hydrochloride (CAS: 1423028-34-5) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activities positions it as a valuable tool for drug discovery. Continued research into structure-activity relationships and further optimization of its derivatives will likely yield important therapeutic candidates in the coming years.